7,7-dimethyl-2-oxo-1,8-dioxaspiro[4.5]decane-4-carboxylic acid

• IUPAC Name: 7,7-dimethyl-2-oxo-1,8-dioxaspiro[4.5]decane-4-carboxylic acid
• InChI: InChI=1S/C11H16O5/c1-10(2)6-11(3-4-15-10)7(9(13)14)5-8(12)16-11/h7H,3-6H2,1-2H3,(H,13,14)
• InChI Key: FQSXVGKZDFOMPF-UHFFFAOYSA-N
• Canonical SMILES: CC1(CC2(CCO1)C(CC(=O)O2)C(=O)O)C
• Molecular Formula: C11H16O5
• Molecular Weight: 228.24 g/mol

Description

7,7-dimethyl-2-oxo-1,8-dioxaspiro[4.5]decane-4-carboxylic acid, also known as DMDA-4, is a synthetic compound that has been extensively studied for its potential as a pharmacological tool in various fields of research.

Scientific Research Applications

7,7-dimethyl-2-oxo-1,8-dioxaspiro[4.5]decane-4-carboxylic acid has been studied extensively for its potential as a pharmacological tool in various fields of research, including neurobiology, cancer research, and drug discovery. In neurobiology, 7,7-dimethyl-2-oxo-1,8-dioxaspiro[4.5]decane-4-carboxylic acid has been shown to enhance cognitive function and memory consolidation in animal models. In cancer research, 7,7-dimethyl-2-oxo-1,8-dioxaspiro[4.5]decane-4-carboxylic acid has been found to inhibit the growth of cancer cells and induce apoptosis. In drug discovery, 7,7-dimethyl-2-oxo-1,8-dioxaspiro[4.5]decane-4-carboxylic acid has been used as a scaffold for the development of novel compounds with potential therapeutic applications.

Mechanism of Action

The exact mechanism of action of 7,7-dimethyl-2-oxo-1,8-dioxaspiro[4.5]decane-4-carboxylic acid is not fully understood, but it is believed to act as a positive allosteric modulator of the α7-nicotinic acetylcholine receptor (α7-nAChR). This receptor is involved in various physiological processes, including cognitive function, memory, and inflammation. By modulating the activity of this receptor, 7,7-dimethyl-2-oxo-1,8-dioxaspiro[4.5]decane-4-carboxylic acid may enhance cognitive function, inhibit cancer cell growth, and reduce inflammation.
Biochemical and Physiological Effects:
7,7-dimethyl-2-oxo-1,8-dioxaspiro[4.5]decane-4-carboxylic acid has been shown to have a variety of biochemical and physiological effects, including enhancing cognitive function, inducing apoptosis in cancer cells, and reducing inflammation. In animal models, 7,7-dimethyl-2-oxo-1,8-dioxaspiro[4.5]decane-4-carboxylic acid has been found to improve memory consolidation and learning, as well as reduce anxiety-like behaviors. In cancer cells, 7,7-dimethyl-2-oxo-1,8-dioxaspiro[4.5]decane-4-carboxylic acid has been shown to inhibit cell growth and induce apoptosis through various mechanisms, including the activation of caspase enzymes and the downregulation of anti-apoptotic proteins. Inflammation is also reduced by 7,7-dimethyl-2-oxo-1,8-dioxaspiro[4.5]decane-4-carboxylic acid, which has been shown to inhibit the production of pro-inflammatory cytokines.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 7,7-dimethyl-2-oxo-1,8-dioxaspiro[4.5]decane-4-carboxylic acid in lab experiments is its specificity for the α7-nAChR. This allows researchers to selectively modulate the activity of this receptor without affecting other receptors or physiological processes. However, one limitation of using 7,7-dimethyl-2-oxo-1,8-dioxaspiro[4.5]decane-4-carboxylic acid is its relatively low potency, which may require higher concentrations to achieve the desired effects. Additionally, 7,7-dimethyl-2-oxo-1,8-dioxaspiro[4.5]decane-4-carboxylic acid may have off-target effects that could complicate the interpretation of experimental results.

Future Directions

There are several future directions for research on 7,7-dimethyl-2-oxo-1,8-dioxaspiro[4.5]decane-4-carboxylic acid, including the development of more potent analogs with improved pharmacological properties, the investigation of its effects on other physiological processes, and the exploration of its potential as a therapeutic agent for various diseases. Additionally, further studies are needed to fully understand the mechanism of action of 7,7-dimethyl-2-oxo-1,8-dioxaspiro[4.5]decane-4-carboxylic acid and its potential applications in different fields of research.
In conclusion, 7,7-dimethyl-2-oxo-1,8-dioxaspiro[4.5]decane-4-carboxylic acid is a synthetic compound that has been extensively studied for its potential as a pharmacological tool in various fields of research. Its specificity for the α7-nAChR makes it a valuable tool for investigating the role of this receptor in different physiological processes, and its potential as a therapeutic agent for various diseases warrants further investigation.

Synthesis Methods

7,7-dimethyl-2-oxo-1,8-dioxaspiro[4.5]decane-4-carboxylic acid is synthesized through a multistep process that involves the reaction of 4-hydroxycyclohexanone with methyl vinyl ketone, followed by the addition of a Grignard reagent and a subsequent acid-catalyzed cyclization. The resulting compound is then subjected to a series of purification steps to obtain the final product.